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Compound of Interest

Compound Name: 3-Chlorooctane

Cat. No.: B074152

Disclaimer: Direct experimental toxicological data for 3-Chlorooctane is not readily available in
published literature. This guide provides a comprehensive overview based on data from its
isomers, particularly 1-Chlorooctane, and the general toxicological principles of chlorinated
alkanes. The information herein is intended for researchers, scientists, and drug development
professionals and should be interpreted with caution, emphasizing the need for empirical
testing for a definitive toxicological profile of 3-Chlorooctane.

Executive Summary

3-Chlorooctane is a halogenated alkane whose toxicological properties have not been
extensively studied. Based on the available data for its structural isomer, 1-Chlorooctane, and
the broader class of chlorinated hydrocarbons, 3-Chlorooctane is anticipated to be a skin and
eye irritant and may be harmful if swallowed, causing lung damage due to aspiration. It is
expected to be very toxic to aquatic life with long-lasting effects. The metabolism of 3-
Chlorooctane is likely to proceed via oxidation, hydrolysis, and dehydrochlorination, potentially
leading to the formation of reactive metabolites. Due to the lack of specific data, its potential for
genotoxicity, carcinogenicity, and reproductive toxicity remains uncharacterized.

Chemical and Physical Properties
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Property Value Reference
Chemical Formula CsH17Cl [1]
Molecular Weight 148.68 g/mol [2]

CAS Number 1117-79-9 [1][2]
Appearance Liquid (predicted)

Boiling Point 183 °C (for 1-Chlorooctane)

0.875 g/cm?3 at 25 °C (for 1-

Density
Chlorooctane)

Water Solubili 0.02 g/L (practically insolubl
ater Solubili
v (for 1-Chlorooctane)

g

logP (Octanol-Water Partition
o 5.42 (for 1-Chlorooctane)
Coefficient)

[3]

Toxicological Data (Inferred from 1-Chlorooctane)

The following tables summarize the available toxicological data for 1-Chlorooctane, which can

serve as a surrogate for estimating the potential hazards of 3-Chlorooctane.

: Toxici

Endpoint Species Route Result Reference
LD50 - Oral No data available [4]
LD50 - Dermal No data available [4]
LC50 - Inhalation No data available  [4]

o May be fatal if
Aspiration ]

Human Ingestion swallowed and

Hazard

enters airways

Irritation and Sensitization
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Endpoint Species Result Method Reference

Skin Irritation Rabbit Mild skin irritation ~ Draize Test

Eye Irritation Rabbit No eye irritation Draize Test

Skin ) ] Did not cause Buehler Test

e Guinea pig e
Sensitization sensitization (OECD 406)
Genotoxicity

Test Metabolic

Test Type L Result Method Reference
System Activation
Salmonella With and )

Ames test Negative OECD 471

typhimurium without

Carcinogenicity

There is no data available to assess the carcinogenicity of 1-Chlorooctane.[4] No component of
1-chlorooctane at levels greater than or equal to 0.1% is identified as a probable, possible or
confirmed human carcinogen by IARC, NTP, or OSHA.

Reproductive and Developmental Toxicity

No data is available regarding the reproductive or developmental toxicity of 1-Chlorooctane.[4]

Metabolism and Toxicokinetics

The metabolism of chlorinated alkanes is a key determinant of their toxicity.[5] While specific
data for 3-Chlorooctane is unavailable, the metabolic pathways for similar compounds involve
several key reactions. The position of the chlorine atom on the alkyl chain can influence the
rate and products of metabolism.

Potential Metabolic Pathways of 3-Chlorooctane:
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Phase | Metabolism

Reductive Dechlorination 3-Octyl radical

(Cytochrome P450)

Oxidation

Further oxidized products

Octene isomers \

Excretion

Dehydrochlorination

3-Chlorooctane

Hydrolysis

/W/' Octan-3-one

Octan-3-ol

Phase Il Conjugation

Glucuronide or
Sulfate conjugates
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Experimental Setup

Select healthy young adult albino rabbits

:

Acclimatize animals to laboratory conditions

:

Clip fur from the dorsal area of the trunk

Test Substance Application

Apply 0.5 mL of 3-Chlorooctane to a small area of skin

:

Cover the application site with a gauze patch and tape

;

Maintain exposure for 4 hours

Observation|and Scoring

Remove the patch and wash the treated area

:

Observe for erythema and edema at 1, 24, 48, and 72 hours

:

Score skin reactions according to a graded scale (e.g., Draize scale)

Data Analysis and Classification

Calculate mean scores for each observation point

:

Classify the substance based on the severity and reversibility of skin reactions

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of 3-Chlorooctane: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074152#toxicological-profile-of-3-chlorooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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